molecular formula C14H20N2O3S B4963089 4-[allyl(methylsulfonyl)amino]-N-propylbenzamide

4-[allyl(methylsulfonyl)amino]-N-propylbenzamide

Cat. No. B4963089
M. Wt: 296.39 g/mol
InChI Key: YAHNCXGGYDMBQD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-[allyl(methylsulfonyl)amino]-N-propylbenzamide, commonly known as AM-404, is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. AM-404 is a potent inhibitor of the fatty acid amide hydrolase (FAAH) enzyme, which is responsible for the breakdown of endocannabinoids in the body.

Mechanism of Action

AM-404 acts as a potent inhibitor of the 4-[allyl(methylsulfonyl)amino]-N-propylbenzamide enzyme, which is responsible for the breakdown of endocannabinoids in the body. By inhibiting 4-[allyl(methylsulfonyl)amino]-N-propylbenzamide, AM-404 increases the levels of endocannabinoids in the body, which can lead to analgesic, anti-inflammatory, and neuroprotective effects.
Biochemical and physiological effects:
AM-404 has been shown to have a wide range of biochemical and physiological effects. It has been shown to reduce pain and inflammation in animal models of arthritis and neuropathic pain. AM-404 has also been shown to have neuroprotective effects in animal models of stroke and traumatic brain injury. Additionally, AM-404 has been shown to have anti-obesity and anti-diabetic effects in animal models.

Advantages and Limitations for Lab Experiments

AM-404 has several advantages for lab experiments. It is a potent and selective inhibitor of the 4-[allyl(methylsulfonyl)amino]-N-propylbenzamide enzyme, which makes it a useful tool for studying the endocannabinoid system. However, one limitation of AM-404 is its low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for the study of AM-404. One area of interest is the potential use of AM-404 in the treatment of anxiety disorders. Another area of interest is the development of more potent and selective 4-[allyl(methylsulfonyl)amino]-N-propylbenzamide inhibitors. Additionally, there is a need for further research on the long-term effects of AM-404 on the endocannabinoid system and its potential use in the treatment of chronic pain and inflammation.

Synthesis Methods

AM-404 can be synthesized through a multistep process, which involves the reaction of 4-aminobenzoic acid with propylamine to form 4-aminobenzamide. This intermediate is then reacted with allyl bromide to form 4-[allyl(amino)benzamide]. The final step involves the reaction of 4-[allyl(amino)benzamide] with methylsulfonyl chloride to form 4-[allyl(methylsulfonyl)amino]-N-propylbenzamide.

Scientific Research Applications

AM-404 has been extensively studied for its potential therapeutic applications in various fields of medicine. It has been shown to have analgesic, anti-inflammatory, and neuroprotective effects. AM-404 has also been studied for its potential use in the treatment of obesity, diabetes, and anxiety disorders.

properties

IUPAC Name

4-[methylsulfonyl(prop-2-enyl)amino]-N-propylbenzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H20N2O3S/c1-4-10-15-14(17)12-6-8-13(9-7-12)16(11-5-2)20(3,18)19/h5-9H,2,4,10-11H2,1,3H3,(H,15,17)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YAHNCXGGYDMBQD-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCNC(=O)C1=CC=C(C=C1)N(CC=C)S(=O)(=O)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H20N2O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

296.39 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-[(methylsulfonyl)(prop-2-en-1-yl)amino]-N-propylbenzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.